N-(4-sec-butylphenyl)-2-(2-naphthyloxy)acetamide

• IUPAC Name: N-(4-butan-2-ylphenyl)-2-naphthalen-2-yloxyacetamide
• InChI: InChI=1S/C22H23NO2/c1-3-16(2)17-8-11-20(12-9-17)23-22(24)15-25-21-13-10-18-6-4-5-7-19(18)14-21/h4-14,16H,3,15H2,1-2H3,(H,23,24)
• InChI Key: NCBVMMJRTYRDGR-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=C(C=C1)NC(=O)COC2=CC3=CC=CC=C3C=C2
• Molecular Formula: C22H23NO2
• Molecular Weight: 333.4 g/mol

Description

"N-(4-sec-butylphenyl)-2-(2-naphthyloxy)acetamide" is a chemical compound that belongs to the class of organic compounds known as acetamides. It is characterized by a specific molecular structure and exhibits a range of chemical and physical properties.

Synthesis Analysis

• General Synthesis Approach : The synthesis of acetamide derivatives typically involves acylation reactions, where an acyl group is introduced to the amine function of aromatic amines or naphthalene derivatives (Sharma et al., 2018).
• Specific Synthetic Routes : For compounds similar to "N-(4-sec-butylphenyl)-2-(2-naphthyloxy)acetamide," a multi-step synthesis process may be employed, involving initial acylation followed by further functional group transformations (Yang Jing, 2010).

Molecular Structure Analysis

• Molecular Geometry : The molecular structure of such acetamide derivatives is often characterized by X-ray crystallography, revealing the spatial arrangement of atoms and functional groups (Gouda et al., 2022).
• Intermolecular Interactions : Hydrogen bonding and other non-covalent interactions are significant in stabilizing the molecular structure, as indicated by studies on similar compounds (Asiri et al., 2010).

Chemical Reactions and Properties

• Reactivity Profile : Acetamide derivatives like "N-(4-sec-butylphenyl)-2-(2-naphthyloxy)acetamide" can participate in various chemical reactions, including nucleophilic substitutions and condensation reactions (Boudebbous et al., 2021).
• Functional Group Transformations : The acetamide group in the molecule could undergo transformations under specific conditions, impacting the compound's overall reactivity (Bowden et al., 1997).

Physical Properties Analysis

• Solubility and Phase Behavior : The solubility of acetamide derivatives in various solvents and their phase behavior under different temperatures can be significant (Krivoruchka et al., 2004).
• Melting and Boiling Points : Such compounds typically have defined melting and boiling points, influenced by molecular structure and intermolecular forces (Tinant et al., 1994).

Chemical Properties Analysis

• Acidity and Basicity : The presence of acetamide groups influences the acidity and basicity of the compound, affecting its behavior in different chemical environments (Lee et al., 2005).
• Reactivity with Other Chemicals : Reactivity towards acids, bases, oxidizing agents, and reducing agents is an important aspect of the chemical properties of acetamide derivatives (Chen et al., 2013).